Cas no 34433-86-8 (3-Bromopiperidin-2-one)

• Product Name: 3-Bromopiperidin-2-one
• CAS No: 34433-86-8
• MF: C₅H₈BrNO
• MW: 178.02712059021
• MDL: MFCD09834399
• CID: 316439
• PubChem ID: 118171
• Update Time: 2025-06-15

3-Bromopiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-Piperidinone
• 2-Piperidinone, 3-bromo-
• 3-BROMOPIPERIDIN-2-ONE
• 2-Piperidinone,3-bromo
• 3-bromo-2-piperidone
• 3-bromo-piperidin-2-one
• 3-Brom-piperidin-2-on
• EINECS 252-023-2
• CJFHQJDFNSXAOC-UHFFFAOYSA-N
• a-Bromovalerolactam
• 2-Piperidinone,3-bromo-
• 3-Bromo-2-piperidinone #
• NE32392
• 3-Bromo-3,4,5,6-tetrahydropyridin-2-ol
• AKOS013464076
• AS-48296
• 34433-86-8
• NS00055854
• SCHEMBL5029979
• MFCD09834399
• DTXSID80955983
• SY105168
• CS-0072629
• FT-0757492
• F1905-0517
• EN300-107267
• SB43052
• F30215
• A931174
• DA-06619
• 3-Bromopiperidin-2-one

• MDL： MFCD09834399
• Inchi： 1S/C5H8BrNO/c6-4-2-1-3-7-5(4)8/h4H,1-3H2,(H,7,8)
• InChI Key： CJFHQJDFNSXAOC-UHFFFAOYSA-N
• SMILES： BrC1C(NCCC1)=O

Computed Properties

• Exact Mass: 176.97900
• Monoisotopic Mass: 176.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.9

Experimental Properties

• Density: 1.57
• Boiling Point: 311.2°Cat760mmHg
• Flash Point: 142°C
• Refractive Index: 1.517
• PSA: 32.59000
• LogP: 0.93580

3-Bromopiperidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 3-Bromopiperidin-2-one

Comprehensive Overview of 3-Bromopiperidin-2-one (CAS No. 34433-86-8): Properties, Applications, and Industry Insights

3-Bromopiperidin-2-one (CAS No. 34433-86-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic synthesis research. This brominated piperidine derivative serves as a versatile building block for the development of bioactive molecules, particularly in the design of central nervous system (CNS) targeting drugs and enzyme inhibitors. Its unique structural features, including the α-bromo carbonyl moiety, enable diverse reactivity patterns that are exploited in modern medicinal chemistry.

The growing demand for piperidine-based scaffolds in drug discovery has positioned 3-Bromopiperidin-2-one as a compound of interest for researchers investigating neurological disorders and metabolic diseases. Recent studies highlight its potential as a precursor for GABA receptor modulators, aligning with current industry focus on neuropharmacological agents. The compound's molecular weight of 178.03 g/mol and moderate lipophilicity make it particularly suitable for crossing biological membranes, a property highly valued in blood-brain barrier penetration studies.

From a synthetic chemistry perspective, 34433-86-8 demonstrates remarkable utility in nucleophilic substitution reactions and transition metal-catalyzed couplings. The bromine atom at the 3-position serves as an excellent leaving group, facilitating the construction of complex nitrogen-containing heterocycles. This reactivity profile has become increasingly relevant with the rise of click chemistry and fragment-based drug design methodologies in pharmaceutical development.

Analytical characterization of 3-Bromopiperidin-2-one typically involves NMR spectroscopy (showing characteristic signals at δ 4.2-4.5 ppm for the α-proton) and mass spectrometry (with prominent M+ and M+2 peaks due to bromine isotope patterns). The compound's crystalline form has been extensively studied using X-ray diffraction techniques, revealing important information about its molecular conformation and intermolecular interactions that influence its chemical behavior.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize brominated heterocycles like 34433-86-8. Recent advancements in electrochemical bromination and catalytic halogenation methods offer promising alternatives to traditional bromination protocols. These developments address growing concerns about reagent toxicity and waste generation in pharmaceutical manufacturing.

The stability profile of 3-Bromopiperidin-2-one under various conditions has been systematically investigated, with particular attention to its hydrolytic stability and thermal decomposition characteristics. Proper storage recommendations include protection from moisture and light exposure, with optimal preservation achieved at temperatures below -20°C in anhydrous conditions. These handling protocols ensure maximum shelf life for research applications.

Emerging applications of piperidinone derivatives in material science have expanded the potential uses of 34433-86-8 beyond traditional medicinal chemistry. The compound's ability to participate in polymer modification reactions and serve as a precursor for functionalized nanomaterials represents an exciting frontier in interdisciplinary research. This aligns with current trends in smart material development and bioelectronic interfaces.

Quality control standards for 3-Bromopiperidin-2-one typically specify minimum purity levels of 97% by HPLC analysis, with strict limits on related substances that could interfere with downstream applications. Advanced purification techniques such as recrystallization from aprotic solvents or chromatographic methods are employed to achieve research-grade material suitable for sensitive synthetic transformations.

The intellectual property landscape surrounding brominated nitrogen heterocycles continues to evolve, with several patents filed in recent years describing novel synthetic routes and applications for 34433-86-8. These developments reflect the compound's growing importance in innovative drug discovery programs and bioconjugation strategies. Researchers should conduct thorough patent searches before developing new applications to navigate this complex landscape.

From a safety perspective, standard laboratory precautions are recommended when handling 3-Bromopiperidin-2-one, including the use of personal protective equipment and adequate ventilation. While not classified as high-risk, proper chemical hygiene practices should always be followed when working with organic bromine compounds. Material Safety Data Sheets (MSDS) provide detailed guidance on first aid measures and spill control procedures specific to this chemical.

The global market for pharmaceutical intermediates like 34433-86-8 has shown steady growth, driven by increasing R&D investment in small molecule therapeutics. Supply chain considerations for this compound include manufacturing scalability and regional availability of starting materials, factors that influence both research accessibility and commercial viability. Current market analysis suggests particular demand growth in Asia-Pacific research centers and contract research organizations.

Future research directions for 3-Bromopiperidin-2-one may explore its potential in biocatalysis applications or as a template for developing selective kinase inhibitors. The compound's structural features make it an attractive candidate for structure-activity relationship studies in various therapeutic areas. Ongoing investigations into its metabolic fate and toxicological profile will further clarify its suitability for different applications.

For researchers sourcing 34433-86-8, verification of supplier credentials and certificates of analysis is essential to ensure material quality. Many laboratories now employ quality-by-design principles when working with such intermediates, emphasizing the importance of batch-to-batch consistency in experimental reproducibility. These practices are particularly crucial in preclinical development stages where compound purity directly impacts biological assay results.

The scientific literature contains numerous examples of 3-Bromopiperidin-2-one serving as a key intermediate in multi-step syntheses. Recent publications demonstrate its utility in constructing complex alkaloid frameworks and constrained peptidomimetics, reflecting broader trends in conformationally restricted drug design. These applications leverage the compound's ability to introduce both stereochemical complexity and functional group diversity in target molecules.

In analytical method development, 34433-86-8 presents specific challenges and opportunities due to its polar functional groups and bromine atom effects on chromatographic behavior. Modern UHPLC methods with charged aerosol detection have shown particular effectiveness in quantifying this compound in complex matrices, addressing common issues with UV detection sensitivity for such structures.

Environmental fate studies of brominated organic compounds have included derivatives of 3-Bromopiperidin-2-one, with particular focus on their biodegradation pathways and ecotoxicological effects. These investigations inform green chemistry metrics and process sustainability assessments for pharmaceutical manufacturing processes employing such intermediates. The development of benign by design synthetic routes remains an active area of research.

As the field of computational chemistry advances, molecular modeling studies of piperidinone derivatives have provided valuable insights into their conformational preferences and electronic properties. These in silico approaches enable more efficient exploration of structure-property relationships and facilitate the design of novel analogs with optimized characteristics for specific applications.